(4aS*,7aR*)-1-(4-phenoxybenzyl)-4-propyloctahydrothieno[3,4-b]pyrazine 6,6-dioxide

• IUPAC Name: (4aR,7aS)-4-[(4-phenoxyphenyl)methyl]-1-propyl-2,3,4a,5,7,7a-hexahydrothieno[3,4-b]pyrazine 6,6-dioxide
• InChI: InChI=1S/C22H28N2O3S/c1-2-12-23-13-14-24(22-17-28(25,26)16-21(22)23)15-18-8-10-20(11-9-18)27-19-6-4-3-5-7-19/h3-11,21-22H,2,12-17H2,1H3/t21-,22+/m1/s1
• InChI Key: KGVTVETZFGELAA-YADHBBJMSA-N
• Canonical SMILES: CCCN1CCN(C2C1CS(=O)(=O)C2)CC3=CC=C(C=C3)OC4=CC=CC=C4
• Isomeric SMILES: CCCN1CCN([C@@H]2[C@H]1CS(=O)(=O)C2)CC3=CC=C(C=C3)OC4=CC=CC=C4
• Molecular Formula: C22H28N2O3S
• Molecular Weight: 400.5 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to (4aS*,7aR*)-1-(4-phenoxybenzyl)-4-propyloctahydrothieno[3,4-b]pyrazine 6,6-dioxide often involves multi-step reactions, starting with key ingredients like methyl anthranilate, undergoing various processes such as N-benzylation, N-methylation, and ring closure, leading to the formation of the final compound. This process is exemplified in the synthesis of related pyrazole derivatives, as outlined in a study by (Ahmad et al., 2019).

Molecular Structure Analysis

The molecular structure of similar compounds is often confirmed using techniques like X-ray diffraction. For example, the molecular structure of 2,3-Dicyano-5,7-bismethylthieno[3,4-b]pyrazine was confirmed using this technique, as reported by (Mørkved et al., 2007).

Chemical Reactions and Properties

Compounds in this category typically exhibit various chemical reactions, including interactions with other organic molecules leading to the formation of new derivatives. This can be seen in the synthesis of pyrazolopyrazol derivatives, as detailed in the research by (Abou-Zied & El-Mansory, 2014).

Physical Properties Analysis

The physical properties of these compounds can be diverse, depending on their molecular structure and substituents. These properties are often characterized using various analytical techniques, such as crystallography and spectroscopy.

Chemical Properties Analysis

Chemical properties of similar compounds include their reactivity under different conditions, their potential as catalysts, and their interactions with other chemical species. For instance, certain derivatives have been used as catalysts in synthesis reactions, as shown in a study by (Khazaei et al., 2015).

Scientific Research Applications

Synthesis and Characterization

A study by Hassan, Hafez, and Osman (2014) in "Scientia Pharmaceutica" outlines the synthesis and characterization of new pyrazole and pyrazolopyrimidine derivatives, highlighting the potential of such compounds in the development of novel chemical entities. This research underscores the importance of (4aS*,7aR*)-1-(4-phenoxybenzyl)-4-propyloctahydrothieno[3,4-b]pyrazine 6,6-dioxide in chemical synthesis and characterization studies (Hassan, Hafez, & Osman, 2014).

Cytotoxicity and Anticancer Properties

The synthesis of pyrazolines and their evaluation as potential anticancer agents was discussed in a study by Bekircan, Kucuk, Kahveci, and Bektaş (2008) in "Zeitschrift für Naturforschung B." They explored the anticancer activity of new 4-amino-3-(p-methoxybenzyl)-4,5-dihydro-1,2,4-triazole-5-one derivatives, indicating the significant role of pyrazoline derivatives, similar to (4aS*,7aR*)-1-(4-phenoxybenzyl)-4-propyloctahydrothieno[3,4-b]pyrazine 6,6-dioxide, in developing anticancer drugs (Bekircan, Kucuk, Kahveci, & Bektaş, 2008).